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Compound of Interest

Compound Name: 2-Methylcyclohexyl acetate

Cat. No.: B1359852 Get Quote

An In-depth Technical Guide to 2-Methylcyclohexyl Acetate

This technical guide provides a comprehensive overview of 2-Methylcyclohexyl acetate, a

versatile ester utilized in various industrial applications. The document is intended for

researchers, scientists, and professionals in drug development and chemical manufacturing,

offering detailed information on its chemical identity, physicochemical properties, and synthesis

methodologies.

Chemical Identity and Isomerism
2-Methylcyclohexyl acetate is an organic compound with the chemical formula C₉H₁₆O₂. It is

the ester of 2-methylcyclohexanol and acetic acid. The presence of two stereocenters in its

structure gives rise to different stereoisomers. The most common forms are the cis and trans

isomers, which can exist as racemic mixtures. The general CAS number for the mixed isomers

is 5726-19-2.[1][2][3][4]
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Identifier Value

IUPAC Name (2-methylcyclohexyl) acetate

Molecular Formula C₉H₁₆O₂[1][3]

Molecular Weight 156.22 g/mol [3][5]

CAS Number (Mixed Isomers) 5726-19-2[1][2][3][4]

CAS Number (cis-isomer, racemic) 54714-33-9[6][7]

CAS Number (trans-isomer, racemic) 54714-34-0[8]

EC Number 227-231-1[4][5]

Synonyms
Acetic acid 2-methylcyclohexyl ester, o-

Methylcyclohexyl acetate (o-MCHA)[1][2][9]

Below is a diagram illustrating the relationship between the key starting material and the

resulting isomers of 2-Methylcyclohexyl acetate.
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Caption: Relationship between precursors and isomers of 2-Methylcyclohexyl acetate.

Physicochemical Properties
2-Methylcyclohexyl acetate is a clear, colorless to light-yellow liquid with a characteristic fruity

and floral aroma.[1][10] It is primarily used as a solvent and in the fragrance and flavor

industries.[1][9]

Property Value

Appearance Clear, colorless to light-yellow liquid[1][10]

Boiling Point 182 °C (lit.)[5]

Density 0.9370 g/cm³[5]

Specific Gravity (at 20°C) 0.947 to 0.951

Refractive Index 1.4370 - 1.4400[5][11]

Vapor Pressure 1.34 hPa at 20°C[11]

Water Solubility 440 mg/L at 20°C[11]

LogP 2.75 at 20°C[11]

Safety and Handling
2-Methylcyclohexyl acetate is a combustible liquid.[12] Proper safety precautions should be

taken during handling and storage.
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Safety Parameter Information

Hazard Statement H227: Combustible liquid[12]

Precautionary Statements P210, P280, P370+P378, P403+P235, P501[12]

Storage

Store in a cool, dry, well-ventilated area away

from heat and ignition sources. Keep container

tightly closed.[1][10]

Personal Protective Equipment
Wear protective gloves, safety goggles, and

appropriate clothing.[10][12]

Toxicological Data:
Test Species Result

Oral LD50 Rat (male/female) > 2000 mg/kg bw[12]

Inhalation LC50 Rat (male/female) > 5.32 mg/L air[12]

Dermal LD50 Rat (male/female) > 2000 mg/kg bw[12]

Toxicity to fish (LC50) Cyprinus carpio 14 mg/L - 96 h[12]

Toxicity to daphnia (EC50) Daphnia magna 34 mg/L - 48 h[12]

Toxicity to algae (EC50)
Pseudokirchneriella

subcapitata
> 40 mg/L - 72 h[12]

Experimental Protocols: Synthesis of 2-
Methylcyclohexyl Acetate
The industrial synthesis of 2-methylcyclohexyl acetate is typically a two-step process

involving the hydrogenation of o-cresol to 2-methylcyclohexanol, followed by the esterification

of the resulting alcohol with acetic acid.[13][14]

Step 1: Hydrogenation of o-Cresol
The first step is the catalytic hydrogenation of o-cresol.
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Reactants: o-cresol, hydrogen gas.

Solvent: Methylcyclohexane can be used as a solvent.[13]

Catalyst: A hydrogenation catalyst such as Raney Nickel is employed.[14]

Reaction Conditions: The reaction is carried out under pressure (e.g., 5 bar) and elevated

temperature (e.g., 140°C) for several hours (e.g., 6 hours).[14]

Outcome: This process yields 2-methylcyclohexanol with high conversion and selectivity.[14]

Step 2: Esterification of 2-Methylcyclohexanol
The second step involves the esterification of 2-methylcyclohexanol with acetic acid.

Reactants: 2-methylcyclohexanol, acetic acid.

Catalyst: An esterification catalyst is used. Examples include sodium bisulfate (NaHSO₄),

concentrated sulfuric acid (H₂SO₄), or a sulfonic acid cation exchange resin.[14][15]

Reaction Conditions: The reaction temperature is controlled in stages, for instance, starting

at 100-105°C and increasing to 122-124°C as the reaction progresses.[13]

Process: Acetic acid is added to the 2-methylcyclohexanol and catalyst mixture. The water

produced during the reaction is removed to drive the equilibrium towards the product.[15]

Purification: The final product, 2-methylcyclohexyl acetate, can be purified by rectification

under vacuum.[15]

The following diagram outlines the general workflow for the synthesis of 2-methylcyclohexyl
acetate.
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Synthesis Workflow for 2-Methylcyclohexyl Acetate

Step 1: Hydrogenation

Step 2: Esterification
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Caption: General workflow for the two-step synthesis of 2-Methylcyclohexyl acetate.
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Applications
2-Methylcyclohexyl acetate has several industrial applications:

Fragrance and Flavor Industry: It is used as a fragrance ingredient in perfumes, lotions,

shampoos, and other personal care products due to its fresh, fruity, and floral scent.[1] It also

finds use as a flavoring agent in beverages, confectionery, and bakery items.[1]

Solvent: It serves as an efficient extraction solvent, notably in the production of hydrogen

peroxide via the anthraquinone process.[9][14]

Chemical Intermediate: It is used as a raw material or intermediate in research and

development for new aroma chemicals.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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